Cas no 865458-79-3 (5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine)

5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine structure
865458-79-3 structure
Product Name:5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine
CAS No:865458-79-3
MF:C15H16N2
MW:224.300943374634
CID:2144586
PubChem ID:69491317
Update Time:2025-04-21

5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine
    • 865458-79-3
    • 7-phenyl-5,6,7,8-tetrahydro-isoquinolin-3-yl-amine
    • SCHEMBL5567774
    • CAWGTGNMDXIEES-UHFFFAOYSA-N
    • DB-325202
    • Inchi: 1S/C15H16N2/c16-15-9-13-7-6-12(8-14(13)10-17-15)11-4-2-1-3-5-11/h1-5,9-10,12H,6-8H2,(H2,16,17)
    • InChI Key: CAWGTGNMDXIEES-UHFFFAOYSA-N
    • SMILES: N1C(=CC2=C(C=1)CC(C1C=CC=CC=1)CC2)N

Computed Properties

  • Exact Mass: 224.131348519Da
  • Monoisotopic Mass: 224.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.9Ų
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